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Compound of Interest

Compound Name: Tributyltin chloride

Cat. No.: B142039 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

hazardous materials is paramount. This guide provides essential, immediate safety and

logistical information for working with Tributyltin chloride (TBTC), a toxic organotin

compound. Adherence to these procedures is critical to ensure personal safety and

environmental protection.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory when handling

Tributyltin chloride. This includes protection for the eyes, face, hands, and body, as well as

respiratory protection when necessary.
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Protection Type Specific Equipment
Standards and

Recommendations

Eye and Face Protection
Chemical safety goggles and a

face shield

Must conform to EU EN 166 or

US NIOSH standards.[1][2]

Hand Protection
Chemical-resistant gloves

(inspected before use)

Recommended materials

include butyl-rubber and nitrile

rubber.[3] Use proper glove

removal technique to avoid

skin contact.[1]

Body Protection
Chemical-resistant suit or lab

coat, apron, and boots

The type of protective

equipment must be selected

based on the concentration

and amount of the substance

at the specific workplace.[1][4]

Respiratory Protection

Air-purifying respirator with

appropriate cartridges or a

self-contained breathing

apparatus (SCBA)

Required when ventilation is

inadequate, if vapors or mists

are generated, or during

emergency situations.[1][3][4]

Exposure Limits
Occupational exposure limits for Tributyltin chloride are established to protect personnel from

its toxic effects.

Jurisdiction/Organiza

tion

Time-Weighted

Average (TWA)

Short-Term

Exposure Limit

(STEL)

Notes

UK EH40 WEL 0.1 mg/m³ 0.2 mg/m³
Can be absorbed

through the skin.[5]

OSHA Z-1 0.1 mg/m³ (as Tin) -

ACGIH 0.1 mg/m³ (as Tin) 0.2 mg/m³ (as Tin) [3]

NIOSH REL 0.1 mg/m³ (as Tin) - [3]
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Operational Plans: From Handling to Disposal
Safe Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is readily available and in good

condition. Read and understand the Safety Data Sheet (SDS).

Engineering Controls: All work with Tributyltin chloride must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[6][7]

Handling: Avoid direct contact with skin, eyes, and clothing.[1] Do not breathe vapors or

mists.[1] Use non-sparking tools to prevent ignition.[2]

Hygiene: Wash hands thoroughly with soap and water after handling and before breaks.[1]

Do not eat, drink, or smoke in the laboratory.[7] Contaminated work clothing should not be

allowed out of the workplace and must be washed before reuse.[7]

Storage: Store Tributyltin chloride in a cool, dry, and well-ventilated place in a tightly sealed

container.[2][6] The storage area should be locked or accessible only to authorized

personnel.[3]

Disposal Plan:

Tributyltin chloride and any contaminated materials are considered hazardous waste and

must be disposed of accordingly.

Waste Collection: Collect excess Tributyltin chloride and any contaminated materials (e.g.,

absorbent pads, gloves, labware) in a clearly labeled, sealed container.[1][8]

Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed

and approved waste disposal company.[1] Do not discharge into the environment, drains, or

soil.[1][4]

Contaminated Packaging: Dispose of the original container as unused product.[1]

Emergency Procedures: Spill and Exposure
Response
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Immediate and appropriate action is crucial in the event of a spill or personal exposure to

Tributyltin chloride.

Personal Exposure:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[2]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with copious amounts of soap and water.[4] Seek immediate medical attention.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present and

easy to do.[1] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[2] Seek immediate medical attention.[1]

Spill Response Workflow:

The following diagram outlines the procedural steps for responding to a Tributyltin chloride
spill.
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Spill Occurs

Evacuate Immediate Area

Alert Supervisor and
Safety Officer

Don Appropriate PPE
(SCBA, chemical suit, gloves)

Contain the Spill with
Inert Absorbent Material

Carefully Collect
Absorbed Material

Place in a Labeled,
Sealable Hazardous

Waste Container

Decontaminate the Area
and Equipment

Dispose of Waste via
Licensed Contractor

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to a Tributyltin chloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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